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Compound of Interest

Compound Name: 4-nitro-N'-phenylbenzohydrazide

Cat. No.: B1228767

An In-depth Technical Guide to 4-nitro-N'-
phenylbenzohydrazide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological significance of 4-nitro-N'-phenylbenzohydrazide. The information is
curated for professionals in the fields of chemical research, pharmacology, and drug
development.

Chemical Identity and Structure

4-nitro-N'-phenylbenzohydrazide is an organic compound belonging to the hydrazide class.
Its chemical structure is characterized by a benzoyl group substituted with a nitro group at the
para (4) position, which is, in turn, bonded to a phenylhydrazine moiety.

Chemical Structure:

4-nitro-N'-phenylbenzohydrazide

C1=CC=C(C=C1)NNC(=0)C2=CC=C(C=C2)N+[O-]
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Caption: 2D structure of 4-nitro-N'-phenylbenzohydrazide.

Table 1: Chemical Identifiers and Descriptors

Click to download full resolution via product page

Identifier Value Source
4-nitro-N'-

IUPAC Name _ [1]
phenylbenzohydrazide

CAS Number 39718-99-5 [1]

Molecular Formula C13H11N303 [1]
C1=CC=C(C=C1)NNC(=0)C2

SMILES =CC=C(C=C2)--INVALID- [1]
LINK--[O-]
INChl=1S/C13H11N303/c17-
13(15-14-11-4-2-1-3-5-11)10-

InChl [1]

6-8-12(9-7-10)16(18)19/h1-
9,14H,(H,15,17)

Physicochemical Properties

The physicochemical properties of 4-nitro-N'-phenylbenzohydrazide are crucial for its

handling, formulation, and potential biological interactions.

Table 2: Physicochemical Properties
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Property Value Source
Molecular Weight 257.24 g/mol [1]
XLogP3 (Predicted) 29 [1]
Topological Polar Surface Area 87 A2 [1]

Data not available. (Related

compound, 4-nitrobenzoic

Melting Point _
hydrazide, decomposes at 218
OC)

Solubility Data not available.

Synthesis

While a specific, detailed experimental protocol for the synthesis of 4-nitro-N'-
phenylbenzohydrazide was not found in the reviewed literature, a general synthetic approach
can be inferred from standard organic chemistry principles and synthesis of related
compounds. A plausible synthetic route would involve the acylation of phenylhydrazine with 4-
nitrobenzoyl chloride.

Hypothetical Synthetic Workflow:

Reactants

Reaction
J Product

)
G—nitro—N'—phenylbenzohydrazidta

G—Nitrobenzoyl Chlorid

Phenylhydrazine

Acylation in a suitable solvent
(e.g., Dichloromethane or THF)
with a base (e.g., Triethylamine)

Click to download full resolution via product page

Caption: Proposed synthesis of 4-nitro-N'-phenylbenzohydrazide.
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General Experimental Protocol (Hypothetical):

o Dissolution: Dissolve phenylhydrazine in a suitable anhydrous solvent such as
dichloromethane or tetrahydrofuran in a reaction flask.

» Base Addition: Add a non-nucleophilic base, such as triethylamine or pyridine, to the solution
to act as an acid scavenger.

o Acylation: Slowly add a solution of 4-nitrobenzoyl chloride in the same solvent to the reaction
mixture, typically at a controlled temperature (e.g., 0 °C to room temperature).

» Reaction Monitoring: Monitor the progress of the reaction using a suitable technique, such as
Thin Layer Chromatography (TLC).

o Work-up: Upon completion, the reaction mixture would be washed with dilute acid (e.g., HCI)
to remove excess base and phenylhydrazine, followed by a wash with a basic solution (e.g.,
NaHCO3) to remove any unreacted 4-nitrobenzoyl chloride. The organic layer is then
washed with brine, dried over an anhydrous salt (e.g., Na2S04), and the solvent is removed
under reduced pressure.

 Purification: The crude product would likely be purified by recrystallization from a suitable
solvent or by column chromatography.

Potential Biological Activities and Signaling
Pathways

The biological activities of 4-nitro-N'-phenylbenzohydrazide have not been extensively
studied. However, the presence of the nitro group and the benzohydrazide scaffold suggests
potential for various pharmacological effects. Nitro compounds are known to possess a wide
range of biological activities, including antimicrobial and antiparasitic effects.[2][3] The
hydrazide-hydrazone core is also a well-established pharmacophore with diverse biological
properties, including antibacterial, antifungal, anti-inflammatory, and anticancer activities.[4]

Potential Areas of Investigation:

o Antimicrobial Activity: Given that many nitro-containing compounds exhibit antibacterial and
antifungal properties, 4-nitro-N'-phenylbenzohydrazide could be a candidate for
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antimicrobial screening.[2][3] The mechanism could involve the enzymatic reduction of the
nitro group to cytotoxic radicals within microbial cells.

e Anticancer Activity: Certain benzohydrazide derivatives have shown promise as anticancer
agents.[4] The potential of 4-nitro-N'-phenylbenzohydrazide to induce apoptosis or inhibit
cell proliferation in cancer cell lines warrants investigation.

e Enzyme Inhibition: The structure of 4-nitro-N'-phenylbenzohydrazide may allow it to
interact with the active sites of various enzymes, potentially leading to their inhibition.

Hypothetical Signaling Pathway Involvement:

Due to the lack of specific studies on this compound, any depiction of signaling pathway
involvement would be purely speculative. However, a general logical workflow for investigating
its biological activity can be proposed.
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Initial Screening

4-nitro-N'-phenylbenzohydrazide

:

Cell-based Assays
(e.g., Cytotoxicity, Antimicrobial)

Activity Canfirmation

(Dose—Response Studies)
(Determination of IC50/MIC)

Mechanism of |Action Studies

(Target Identification)

Signaling Pathway Analysis
(e.g., Western Blot, gPCR)

Caption: Logical workflow for biological activity screening.

Conclusion and Future Directions

Click to download full resolution via product page

4-nitro-N'-phenylbenzohydrazide is a readily synthesizable compound with a chemical
structure that suggests potential for interesting biological activities. While current literature
lacks specific data on its physicochemical properties and pharmacological profile, this guide
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provides a foundational understanding for researchers interested in exploring this molecule.
Future research should focus on:

o Definitive Synthesis and Characterization: Development and publication of a detailed,
optimized synthesis protocol and full characterization of its physicochemical properties,
including melting point and solubility in various solvents.

o Comprehensive Biological Screening: Systematic evaluation of its activity against a panel of
microbial strains and cancer cell lines.

e Mechanism of Action Studies: For any confirmed biological activity, in-depth studies to
elucidate the underlying molecular mechanisms and identify potential cellular targets.

The exploration of 4-nitro-N'-phenylbenzohydrazide and its derivatives could lead to the
discovery of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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